molecular formula C20H22N4O B6466235 2-{1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine CAS No. 2640866-84-6

2-{1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine

Cat. No.: B6466235
CAS No.: 2640866-84-6
M. Wt: 334.4 g/mol
InChI Key: LSWFTEJLOPMXOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{1-[(5-Cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine is a heterocyclic compound featuring a 1,8-naphthyridine core substituted at the 2-position with a piperidin-4-yl group. The piperidine ring is further functionalized with a methyl bridge linking it to a 5-cyclopropyl-1,2-oxazole moiety. This structural architecture combines rigidity (from the cyclopropane and oxazole) with conformational flexibility (from the piperidine), making it a candidate for diverse biological interactions. The 1,8-naphthyridine scaffold is known for its pharmacological relevance, particularly in antimicrobial and anticancer applications, due to its ability to intercalate DNA or modulate enzymatic activity .

Properties

IUPAC Name

5-cyclopropyl-3-[[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl]-1,2-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N4O/c1-2-16-5-6-18(22-20(16)21-9-1)14-7-10-24(11-8-14)13-17-12-19(25-23-17)15-3-4-15/h1-2,5-6,9,12,14-15H,3-4,7-8,10-11,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LSWFTEJLOPMXOE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=CC(=NO2)CN3CCC(CC3)C4=NC5=C(C=CC=N5)C=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 1,8-Naphthyridine Derivatives

Compound Name/ID Substituents/Modifications Key Properties/Activities Reference
Target Compound 2-{1-[(5-Cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine High rigidity (cyclopropyl-oxazole), potential for CNS penetration due to lipophilicity N/A
5a10 1-(4-Chlorobenzyl)-3-(4-methylpiperazine-carbonyl)-1,8-naphthyridin-4(1H)-one Anticancer activity (IC₅₀ = 0.8 μM in leukemia cells); moderate solubility (DMSO)
2-(Indazol-5-yl)-6-(piperidin-4-yl)-1,7-naphthyridine 1,7-Naphthyridine core with indazolyl and piperidinyl groups Splicing modulator for nucleic acids; antiproliferative in solid tumors
DMPI 3-{1-[(2,3-Dimethylphenyl)methyl]piperidin-4-yl}-1-methyl-2-pyridin-4-yl-1H-indole Synergist with carbapenems against MRSA; enhances antibiotic efficacy
33 (Ethyl 1,8-Naphthyridone-3-carb) 1-(3-Chloro-2-fluorobenzyl)-4-oxo-7-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}-1,8-naphthyridine-3-carboxylic acid Antibacterial (Gram-positive); enhanced solubility via carboxylic acid group
Triazolo[4,3-a][1,8]naphthyridines Fused triazole-naphthyridine systems Antiviral activity (HIV-1 RT inhibition); microwave-assisted synthesis improves yield

Structural and Electronic Features

  • Rigidity vs. Flexibility: The target compound’s cyclopropyl-oxazole group introduces steric hindrance and electronic effects (σ-donor/π-acceptor properties), distinguishing it from analogs like 5a10 (4-chlorobenzyl) and 33 (carboxylic acid), which prioritize solubility or hydrogen-bonding capacity .
  • Piperidine Substitution : Unlike DMPI’s indole-piperidine system or 33 ’s trifluoromethylphenyl-piperazine, the target compound’s oxazole-linked piperidine may enhance metabolic stability by reducing oxidative dealkylation risks .

Pharmacological Profiles

  • Antimicrobial Potential: While DMPI exhibits MRSA synergy, the target compound’s oxazole group (common in antifungals) suggests unexplored antimicrobial applications. However, it lacks the ionizable groups (e.g., carboxylic acid in 33) critical for Gram-negative penetration .
  • Anticancer Activity : The 1,8-naphthyridine core in 5a10 and patent derivatives (e.g., ) shows DNA intercalation or kinase inhibition. The target compound’s cyclopropane may improve tumor selectivity by resisting metabolic degradation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.